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Compound of Interest

Compound Name: ApCp

Cat. No.: B3369452 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Adenosine

5′-(α,β-methylene)diphosphate, a compound commonly referred to as AMP-CP or ApCp in

laboratory settings. Adherence to these guidelines is essential for ensuring personnel safety

and maintaining experimental integrity.

Substance Identification and Hazard Assessment
Adenosine 5′-(α,β-methylene)diphosphate (AMP-CP) is a non-hydrolyzable analog of

Adenosine Monophosphate (AMP). It is primarily used in research as an inhibitor of ecto-5'-

nucleotidase (CD73) and to study the roles of AMP in various biochemical pathways.

Based on available safety data, AMP-CP is not classified as a hazardous chemical. However,

as with any laboratory reagent, appropriate precautions should be taken to minimize exposure.

Chemical Properties:
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Property Value

Synonyms ApCp, AMP-CP, Methylene-ADP

Molecular Formula C₁₁H₁₇N₅O₉P₂

Molecular Weight 425.23 g/mol

Appearance White to off-white powder

Solubility Soluble in water

Personal Protective Equipment (PPE)
While AMP-CP is not considered hazardous, standard laboratory PPE is mandatory to prevent

contact and contamination.

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from accidental

splashes of solutions.

Hand Protection
Standard laboratory gloves

(e.g., nitrile).

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat.
Protects clothing and skin from

spills.

Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of AMP-CP.

Handling:

Handle in a well-ventilated area.

Avoid creating dust when working with the powdered form.

Use designated spatulas and weighing boats.
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Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Recommended storage temperature is -20°C for long-term stability.

Keep in a dry environment to prevent degradation.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.

Situation Action

Spill

Sweep up the powder, avoiding dust generation.

Place in a sealed container for disposal. Clean

the area with a damp cloth.

Skin Contact Wash the affected area with soap and water.

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical attention if a large amount is

ingested.

Inhalation Move to fresh air.

Disposal Plan
Dispose of AMP-CP and any contaminated materials in accordance with institutional and local

regulations for non-hazardous chemical waste.

Unused Product: Dispose of as chemical waste. Do not pour down the drain.

Contaminated Materials: Gloves, weigh boats, and other disposable materials that have

come into contact with AMP-CP should be placed in a designated chemical waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Ecto-5'-Nucleotidase (CD73)
Inhibition Assay
This protocol outlines a typical experiment where AMP-CP is used to inhibit the enzymatic

activity of CD73.

Materials:

Human recombinant CD73 enzyme

AMP-CP (inhibitor)

AMP (substrate)

Reaction Buffer (e.g., Tris-HCl, pH 7.4 with MgCl₂)

Phosphate detection reagent (e.g., Malachite Green)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of AMP-CP in the reaction buffer.

In the wells of a 96-well plate, add the reaction buffer.

Add varying concentrations of the AMP-CP solution to the appropriate wells to create a dose-

response curve.

Add a fixed concentration of the CD73 enzyme to all wells (except for the negative control).

Incubate the plate for a predetermined time (e.g., 15 minutes) at 37°C to allow the inhibitor to

bind to the enzyme.

Initiate the enzymatic reaction by adding a fixed concentration of the substrate (AMP) to all

wells.
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Allow the reaction to proceed for a specific time (e.g., 30 minutes) at 37°C.

Stop the reaction and measure the amount of inorganic phosphate produced using a

phosphate detection reagent.

Read the absorbance on a microplate reader at the appropriate wavelength.

Calculate the percentage of inhibition for each concentration of AMP-CP and determine the

IC₅₀ value.
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Workflow for a CD73 inhibition assay using AMP-CP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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